![molecular formula C21H27N3O B8654695 1-Benzyl-7-(5-ethoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane CAS No. 646055-69-8](/img/structure/B8654695.png)
1-Benzyl-7-(5-ethoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane
Cat. No. B8654695
M. Wt: 337.5 g/mol
InChI Key: OYQSYPGPXOYUNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06956042B2
Procedure details
To a solution of 1-benzyl-7-(5-ethoxy-3-pyridyl)-1,7-diazaspiro[4.4]nonane (540 mg, 1.6 mmol) in ethanol (25 mL) in a pressure bottle was added concentrated HCl (1 mL) and Pearlman's catalyst (Pd(OH)2, 20% on carbon, 50 mg). The solution was shaken under 50 psi of hydrogen gas for 8 h. The catalyst was removed by filtration through Celite, and the filter cake was washed with ethanol (20 mL). The solvent was removed by rotary evaporation, and the residue was basified with saturated aqueous sodium bicarbonate to pH 8-9. Solid sodium chloride (2 g) was added, and the mixture was extracted with chloroform (4×20 mL). The combined chloroform extracts were dried (Na2SO4), filtered and concentrated by rotary evaporation to afford 360.7 mg of the desired compound as a light brown viscous liquid (91.1%).
Quantity
540 mg
Type
reactant
Reaction Step One
Name
Yield
91.1%
Identifiers
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REACTION_CXSMILES
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C([N:8]1[C:12]2([CH2:16][CH2:15][N:14]([C:17]3[CH:18]=[N:19][CH:20]=[C:21]([O:23][CH2:24][CH3:25])[CH:22]=3)[CH2:13]2)[CH2:11][CH2:10][CH2:9]1)C1C=CC=CC=1.Cl.[H][H]>C(O)C.[OH-].[OH-].[Pd+2]>[CH2:24]([O:23][C:21]1[CH:22]=[C:17]([N:14]2[CH2:15][CH2:16][C:12]3([NH:8][CH2:9][CH2:10][CH2:11]3)[CH2:13]2)[CH:18]=[N:19][CH:20]=1)[CH3:25] |f:4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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540 mg
|
|
Type
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reactant
|
|
Smiles
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C(C1=CC=CC=C1)N1CCCC12CN(CC2)C=2C=NC=C(C2)OCC
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Name
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|
|
Quantity
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1 mL
|
|
Type
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reactant
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Smiles
|
Cl
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Name
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|
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Quantity
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25 mL
|
|
Type
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solvent
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Smiles
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C(C)O
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Name
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|
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Quantity
|
50 mg
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The catalyst was removed by filtration through Celite
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WASH
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Type
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WASH
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|
Details
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the filter cake was washed with ethanol (20 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed by rotary evaporation
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ADDITION
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Type
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ADDITION
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|
Details
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Solid sodium chloride (2 g) was added
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with chloroform (4×20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The combined chloroform extracts were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated by rotary evaporation
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Outcomes
Product
|
Name
|
|
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Type
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product
|
|
Smiles
|
C(C)OC=1C=C(C=NC1)N1CC2(CCCN2)CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 360.7 mg | |
| YIELD: PERCENTYIELD | 91.1% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
